N-(2/'-(S)-hydroxypalmitoyl)-D-erythro-Sphingosine
N-(2/'-(S)-hydroxypalmitoyl)-D-erythro-Sphingosine
N-(2/'-(S)-hydroxypalmitoyl)-D-erythro-Sphingosine is the synthetic ceramide stereoisomer of N-(2/'-(R)-hydroxypalmitoyl)-D-erythro-Sphingosine. N-(2/'-(S)-hydroxypalmitoyl)-D-erythro-Sphingosine is the less active isomer, having no effect on C6 glioma cell viability at concentrations up to 20 µM.
Brand Name:
Vulcanchem
CAS No.:
890041-50-6
VCID:
VC0163416
InChI:
InChI=1S/C34H67NO4/c1-3-5-7-9-11-13-15-17-19-20-22-24-26-28-32(37)31(30-36)35-34(39)33(38)29-27-25-23-21-18-16-14-12-10-8-6-4-2/h26,28,31-33,36-38H,3-25,27,29-30H2,1-2H3,(H,35,39)/b28-26+/t31-,32+,33-/m0/s1
SMILES:
CCCCCCCCCCCCCCC(C(=O)NC(CO)C(C=CCCCCCCCCCCCCC)O)O
Molecular Formula:
C34H67NO4
Molecular Weight:
553.9
N-(2/'-(S)-hydroxypalmitoyl)-D-erythro-Sphingosine
CAS No.: 890041-50-6
Reference Standards
VCID: VC0163416
Molecular Formula: C34H67NO4
Molecular Weight: 553.9
| CAS No. | 890041-50-6 |
|---|---|
| Product Name | N-(2/'-(S)-hydroxypalmitoyl)-D-erythro-Sphingosine |
| Molecular Formula | C34H67NO4 |
| Molecular Weight | 553.9 |
| IUPAC Name | (2S)-N-[(E,2S,3R)-1,3-dihydroxyoctadec-4-en-2-yl]-2-hydroxyhexadecanamide |
| Standard InChI | InChI=1S/C34H67NO4/c1-3-5-7-9-11-13-15-17-19-20-22-24-26-28-32(37)31(30-36)35-34(39)33(38)29-27-25-23-21-18-16-14-12-10-8-6-4-2/h26,28,31-33,36-38H,3-25,27,29-30H2,1-2H3,(H,35,39)/b28-26+/t31-,32+,33-/m0/s1 |
| Standard InChIKey | YWZGQPJRQXHVQX-UMKNRRHWSA-N |
| SMILES | CCCCCCCCCCCCCCC(C(=O)NC(CO)C(C=CCCCCCCCCCCCCC)O)O |
| Description | N-(2/'-(S)-hydroxypalmitoyl)-D-erythro-Sphingosine is the synthetic ceramide stereoisomer of N-(2/'-(R)-hydroxypalmitoyl)-D-erythro-Sphingosine. N-(2/'-(S)-hydroxypalmitoyl)-D-erythro-Sphingosine is the less active isomer, having no effect on C6 glioma cell viability at concentrations up to 20 µM. |
| Synonyms | 16:0 (2S-OH)-Ceramide; 2/'-hydroxy C16-Ceramide |
| Reference | 1.Kota, V.,Dhople, V.M.,Fullbright, G., et al. 2/'-hydroxy C16-ceramide induces apoptosis-associated proteomic changes in C6 glioma cells. J. Proteome Res. 12(10), 4366-4375 (2013). |
| PubChem Compound | 136212729 |
| Last Modified | Nov 12 2021 |
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